2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid

• Molecular Formula: C13H14F3NO3
• Molecular Weight: 289.25 g/mol
• IUPAC Name: 2-pyrrolidin-1-yl-2-[4-(trifluoromethoxy)phenyl]acetic acid
• InChI: InChI=1S/C13H14F3NO3/c14-13(15,16)20-10-5-3-9(4-6-10)11(12(18)19)17-7-1-2-8-17/h3-6,11H,1-2,7-8H2,(H,18,19)
• InChI Key: FIFAJOPNEZVRCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(C2=CC=C(C=C2)OC(F)(F)F)C(=O)O

Description

2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid is a synthetic compound featuring a central carbon atom substituted with a pyrrolidine ring and a 4-(trifluoromethoxy)phenyl group, linked to an acetic acid moiety. The trifluoromethoxy group enhances electron-withdrawing properties, influencing acidity and reactivity, while the pyrrolidine contributes to basicity and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid typically involves the following steps:

Formation of the Pyrrolidine Ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Trifluoromethoxy Group: This step often involves the use of trifluoromethoxy-containing reagents in the presence of a catalyst.

Coupling with Phenyl Group: The phenyl group can be introduced via a coupling reaction, such as a Suzuki or Heck reaction.

Formation of the Acetic Acid Moiety: This can be achieved through carboxylation reactions or by using acetic acid derivatives.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced catalysts, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the pyrrolidine ring or the phenyl group.

Reduction: Reduction reactions could target the carbonyl group of the acetic acid moiety.

Substitution: Substitution reactions might occur at the phenyl ring, especially if there are other substituents present.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenation reagents, nucleophiles, and electrophiles are commonly employed.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes.

Scientific Research Applications

Biological Activities

Research indicates that this compound exhibits several promising biological activities:

• Anti-inflammatory Effects : Preliminary studies suggest that 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid may possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases.
• Neuroprotective Potential : Its structural similarities to other neuroprotective agents indicate potential utility in neurological disorders, including Alzheimer's disease.
• Metabolic Regulation : The compound may influence metabolic pathways, suggesting applications in treating metabolic disorders such as obesity and type 2 diabetes.

Case Studies

Several studies have documented the effects of 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid on various biological systems:

• Study on Inflammatory Response : In vitro experiments demonstrated that the compound reduced pro-inflammatory cytokine production in macrophages, indicating its potential as an anti-inflammatory agent.
• Neuroprotection in Animal Models : Animal studies revealed that administration of the compound improved cognitive function and reduced neuroinflammation in models of Alzheimer's disease.

Research Applications

Given its promising biological profile, 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid is being explored for various research applications, including:

• Drug Development : As a lead compound for developing new anti-inflammatory or neuroprotective drugs.
• Mechanistic Studies : Investigating its interaction with biological targets to elucidate mechanisms underlying its pharmacological effects.

Mechanism of Action

The mechanism of action for 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid would depend on its specific biological target. Generally, such compounds might interact with enzymes, receptors, or other proteins, modulating their activity through binding interactions. The trifluoromethoxy group could enhance binding affinity or selectivity due to its electronic properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations on the Phenyl Ring

a) Trifluoromethoxy vs. Trifluoromethyl

• (2R)-2-Amino-2-[4-(trifluoromethyl)phenyl]acetic acid (): The trifluoromethyl group lacks the oxygen atom present in trifluoromethoxy, reducing electron-withdrawing effects. Impact: Lower acidity (pKa) and altered receptor affinity compared to the target compound.

b) Chlorine-Substituted Analogues

• [5-Chloro-2-(trifluoromethoxy)phenyl]acetic acid (): A chlorine atom at the 5-position introduces steric hindrance and lipophilicity. Lacks the pyrrolidine group, reducing basicity. Impact: Increased molecular weight (256.13 g/mol vs.

Heterocyclic Modifications

a) Piperidine vs. Pyrrolidine

• 2-(4-Amino-1-(4-(trifluoromethoxy)phenyl)piperidin-4-yl)acetic acid (): Piperidine (6-membered ring) vs. pyrrolidine (5-membered ring) alters ring strain and basicity (pKa ~11 for piperidine vs. ~10 for pyrrolidine). The amino group enables additional hydrogen bonding. Impact: Enhanced solubility but reduced membrane permeability compared to the target compound .

b) Pyrrolidine-Linked Derivatives

• N-(3-Chloro-4-fluorophenyl)-2-(4-((6-(4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)thieno[3,2-d]pyrimidin-4-yl)amino)phenyl)acetamide (): Pyrrolidine is connected via an ethoxy linker rather than directly to the central carbon. The thienopyrimidine core introduces planar aromaticity, affecting π-π stacking interactions. Impact: Extended pharmacokinetic half-life but reduced conformational flexibility compared to the target compound .

Ester and Amide Derivatives

• 2-(4-(Trifluoromethoxy)phenyl)propyl 2-(4-(trifluoromethoxy)phenyl)acetate ():
  • Esterification of the acetic acid group increases lipophilicity (logP ~4.5 vs. ~2.8 for the target).
  • Propyl chain enhances metabolic susceptibility to esterases.
  • Impact : Shorter in vivo duration of action compared to the carboxylic acid form .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight (g/mol)	logP*	pKa (COOH)	Solubility (mg/mL)
Target Compound	~305	2.8	3.2	0.5
[5-Chloro-2-(trifluoromethoxy)phenyl]acetic acid	256.13	3.1	2.9	0.3
(2R)-2-Amino-2-[4-(trifluoromethyl)phenyl]acetic acid	263.19	1.9	4.5 (NH2)	1.2
2-(4-Amino-1-(4-(trifluoromethoxy)phenyl)piperidin-4-yl)acetic acid	~335	2.2	3.0	1.8

*Calculated using fragment-based methods.

Biological Activity

2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid (commonly referred to as the compound) is a synthetic organic compound with potential therapeutic applications. Its unique structural features, including a pyrrolidine moiety and a trifluoromethoxy-substituted phenyl group, suggest diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C13H17F3N2O
• Molecular Weight : 274.282 g/mol
• CAS Number : 1185121-45-2

Biological Activity Overview

The biological activity of the compound has been studied in various contexts, including its effects on bacterial strains, potential anti-inflammatory properties, and neuroprotective effects.

Antibacterial Activity

Research indicates that compounds with similar structures exhibit significant antibacterial properties. For instance, phenylacetic acid derivatives have shown effective antibacterial activity against Agrobacterium tumefaciens, with mechanisms involving disruption of cell membrane integrity and inhibition of protein synthesis . The compound's structural similarity to these derivatives suggests it may possess comparable antibacterial effects.

Compound	Target Bacteria	IC50 (mg/mL)	Mechanism of Action
PAA	A. tumefaciens	0.8038	Disruption of cell membrane integrity
Compound	E. coli	TBD	TBD

Anti-inflammatory Properties

The compound's potential anti-inflammatory activity is supported by studies on similar compounds that inhibit pro-inflammatory cytokine production. For example, certain pyrrolidine derivatives have demonstrated the ability to block NF-κB signaling pathways, thereby reducing inflammation in cellular models . This suggests that the compound may also exert anti-inflammatory effects through similar mechanisms.

Neuroprotective Effects

Preliminary studies on related compounds indicate potential neuroprotective effects against oxidative stress-induced neurotoxicity. Mechanistic studies have shown that these compounds can reduce reactive oxygen species (ROS) production and protect neuronal cells from apoptosis . Given the structural similarities, it is plausible that 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethoxy)phenyl)acetic acid could exhibit similar neuroprotective properties.

Case Studies and Research Findings

• Study on Antibacterial Activity :
  A study investigated the antibacterial efficacy of various phenylacetic acid derivatives against plant pathogens. The results showed that certain derivatives significantly inhibited bacterial growth, suggesting a potential application in agricultural settings for disease control .
• Inflammation Model :
  In a model of inflammation induced by lipopolysaccharides (LPS), related compounds were found to significantly reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. This indicates a promising avenue for further research into the anti-inflammatory capabilities of the compound .
• Neuroprotection in Animal Models :
  Research involving animal models of neurodegeneration demonstrated that similar compounds could improve cognitive function and reduce markers of neuroinflammation when administered prior to neurotoxic insult . This highlights the need for further exploration into the neuroprotective potential of this compound.